N-{4-[(2-bromobenzoyl)amino]phenyl}-2,4-dichlorobenzamide

• IUPAC Name: N-[4-[(2-bromobenzoyl)amino]phenyl]-2,4-dichlorobenzamide
• InChI: InChI=1S/C20H13BrCl2N2O2/c21-17-4-2-1-3-15(17)19(26)24-13-6-8-14(9-7-13)25-20(27)16-10-5-12(22)11-18(16)23/h1-11H,(H,24,26)(H,25,27)
• InChI Key: QXSOARDQDPRRPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl)Br
• Molecular Formula: C20H13BrCl2N2O2
• Molecular Weight: 464.1 g/mol

Description

N-{4-[(2-bromobenzoyl)amino]phenyl}-2,4-dichlorobenzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as BBD, and it has been the subject of numerous studies due to its unique properties and potential benefits in various areas of research.

Mechanism of Action

The mechanism of action of N-{4-[(2-bromobenzoyl)amino]phenyl}-2,4-dichlorobenzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are involved in the production of inflammatory mediators, and their inhibition by BBD may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in cancer cells. It has also been shown to have anti-microbial properties, inhibiting the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[(2-bromobenzoyl)amino]phenyl}-2,4-dichlorobenzamide in lab experiments is its wide range of biological activities. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties, making it a valuable tool for researchers in various fields. However, one limitation of this compound is its potential toxicity. Careful handling and dosing are required to ensure the safety of researchers working with this compound.

Future Directions

There are several future directions for research on N-{4-[(2-bromobenzoyl)amino]phenyl}-2,4-dichlorobenzamide. One area of interest is its potential use in drug discovery and development. This compound has been shown to have a wide range of biological activities, and further research may lead to the development of new drugs for various diseases. Another area of interest is its potential use in combination therapies. Studies have shown that BBD may enhance the effectiveness of certain cancer drugs when used in combination. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various areas of research.

Synthesis Methods

The synthesis of N-{4-[(2-bromobenzoyl)amino]phenyl}-2,4-dichlorobenzamide involves a multi-step process that requires several chemical reagents. The first step involves the reaction of 2-bromobenzoic acid with thionyl chloride to form 2-bromobenzoyl chloride. This intermediate is then reacted with 4-aminophenyl-2,4-dichlorobenzoate to form the final product, this compound.

Scientific Research Applications

N-{4-[(2-bromobenzoyl)amino]phenyl}-2,4-dichlorobenzamide has been studied extensively for its potential applications in scientific research. This compound has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use in drug discovery and development.